Cas no 75178-70-0 (1-Mesyl-2-azidoethanol)
1-Mesyl-2-azidoethanol Chemical and Physical Properties
Names and Identifiers
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- Ethanol, 2-azido-, methanesulfonate (ester)
- 1-Mesyl-2-azidoethanol
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- MDL: MFCD14648346
1-Mesyl-2-azidoethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M331810-100mg |
1-Mesyl-2-azidoethanol |
75178-70-0 | 100mg |
$ 161.00 | 2023-09-07 | ||
| TRC | M331810-250mg |
1-Mesyl-2-azidoethanol |
75178-70-0 | 250mg |
$ 276.00 | 2023-09-07 | ||
| TRC | M331810-500mg |
1-Mesyl-2-azidoethanol |
75178-70-0 | 500mg |
$ 494.00 | 2023-09-07 | ||
| TRC | M331810-1g |
1-Mesyl-2-azidoethanol |
75178-70-0 | 1g |
$ 725.00 | 2022-06-03 | ||
| abcr | AB518811-250 mg |
2-Azidoethyl methanesulfonate; . |
75178-70-0 | 250mg |
€338.50 | 2023-06-14 | ||
| abcr | AB518811-1 g |
2-Azidoethyl methanesulfonate; . |
75178-70-0 | 1g |
€742.00 | 2023-06-14 | ||
| TRC | M331810-1000mg |
1-Mesyl-2-azidoethanol |
75178-70-0 | 1g |
$884.00 | 2023-05-17 | ||
| Enamine | EN300-54801-0.05g |
2-azidoethyl methanesulfonate |
75178-70-0 | 95% | 0.05g |
$88.0 | 2023-02-10 | |
| Enamine | EN300-54801-0.1g |
2-azidoethyl methanesulfonate |
75178-70-0 | 95% | 0.1g |
$132.0 | 2023-02-10 | |
| Enamine | EN300-54801-0.25g |
2-azidoethyl methanesulfonate |
75178-70-0 | 95% | 0.25g |
$188.0 | 2023-02-10 |
1-Mesyl-2-azidoethanol Suppliers
1-Mesyl-2-azidoethanol Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 1-Mesyl-2-azidoethanol
Professional Introduction to 1-Mesyl-2-azidoethanol (CAS No. 75178-70-0)
1-Mesyl-2-azidoethanol, a compound with the chemical identifier CAS No. 75178-70-0, is a versatile intermediate in the field of organic synthesis and pharmaceutical research. This compound, characterized by its mesylate ester and azido functional groups, has garnered significant attention due to its utility in the development of novel bioactive molecules. The mesylate group enhances the reactivity of the molecule, making it a valuable tool for synthetic chemists, while the azido group provides a handle for further functionalization through nucleophilic substitution reactions.
The significance of 1-Mesyl-2-azidoethanol in modern chemistry cannot be overstated. Its structural features make it an ideal candidate for constructing complex molecular architectures, particularly in the synthesis of pharmacologically relevant compounds. Recent advancements in medicinal chemistry have highlighted its role in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its efficacy in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.
In the realm of drug discovery, 1-Mesyl-2-azidoethanol has been employed to create libraries of diverse compounds for high-throughput screening. The ability to introduce modifications at both the mesylate and azido positions allows for rapid diversification of molecular structures, enabling researchers to identify lead compounds with enhanced binding affinity and selectivity. This approach has been particularly effective in targeting enzymes involved in metabolic pathways, such as those implicated in diabetes and obesity.
The compound's reactivity also makes it a valuable asset in polymer chemistry. Researchers have explored its use in the synthesis of functionalized polymers with applications ranging from biodegradable materials to smart coatings. The azido group can be selectively polymerized or cross-linked, providing a means to tailor material properties for specific industrial needs. Such innovations underscore the broad utility of 1-Mesyl-2-azidoethanol beyond traditional pharmaceutical applications.
Recent studies have also delved into the mechanistic aspects of reactions involving 1-Mesyl-2-azidoethanol. Understanding how this compound interacts with other molecules at a molecular level is crucial for optimizing synthetic routes and improving yields. Computational chemistry has played a pivotal role here, allowing researchers to model reaction pathways and predict outcomes with high accuracy. These insights have not only accelerated the discovery process but also provided new perspectives on how functional groups influence chemical reactivity.
The safety and handling of 1-Mesyl-2-azidoethanol are paramount considerations in its application. While it is not classified as a hazardous substance under standard regulatory frameworks, proper protocols must be followed to ensure safe laboratory practices. Storage conditions, such as temperature control and inert atmosphere requirements, are critical to maintaining its stability and preventing unintended side reactions. These precautions are essential for researchers working with sensitive organic intermediates like this one.
Future directions in the research of 1-Mesyl-2-azidoethanol include exploring its potential in green chemistry initiatives. The development of sustainable synthetic methods is a growing priority in the chemical industry, and this compound offers opportunities for reducing waste and minimizing environmental impact. Innovations such as catalytic processes and solvent-free reactions could enhance its appeal as a research tool while aligning with global sustainability goals.
In conclusion, 1-Mesyl-2-azidoethanol (CAS No. 75178-70-0) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in drug discovery, polymer science, and advanced organic synthesis. As research continues to uncover new possibilities, this compound will undoubtedly remain at the forefront of chemical innovation.
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